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Compound of Interest

Compound Name: Nanaomycin C

Cat. No.: B1662403 Get Quote

Essential Safety and Handling Guide for
Nanaomycin C
For researchers, scientists, and professionals in drug development, ensuring safe handling of

potent compounds like Nanaomycin C is paramount. This guide provides immediate, essential

safety and logistical information, including operational and disposal plans, to foster a secure

laboratory environment.

Physical and Chemical Properties
A clear understanding of a compound's properties is the foundation of safe handling.

Property Value Source

Molecular Formula C₁₆H₁₅NO₅ [1]

Molecular Weight 301.29 g/mol [1]

CAS Number 58286-55-8 [1]

Appearance Data not available

Solubility Data not available [2]

Decomposition Temperature Data not available [2]
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Hazard Identification and Toxicology
Nanaomycin C is a compound that requires careful handling due to its potential health risks.

Hazard Description Source

Acute Oral Toxicity Harmful if swallowed. [3]

Carcinogenicity Suspected of causing cancer. [3]

Skin Corrosion/Irritation No data available. [3]

Serious Eye Damage/Irritation No data available. [3]

Germ Cell Mutagenicity No data available. [3]

Reproductive Toxicity No data available. [3]

Hazard Statement: H302 (Harmful if swallowed), H351 (Suspected of causing cancer).[3]

Signal Word: Warning.[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling Nanaomycin C to minimize

exposure.
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PPE Category Specification Rationale

Hand Protection

Double gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978).

Prevents skin contact and

absorption. Regular glove

changes are recommended.

Eye Protection
Tightly fitting safety goggles

with side-shields.

Protects eyes from dust,

aerosols, and splashes.

Face Protection
Face shield worn in

combination with goggles.

Provides a full barrier against

splashes to the face.[2][4]

Body Protection

Impermeable, disposable

gown with long sleeves and

closed cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection
NIOSH-certified N95 or higher

respirator.

Necessary when there is a risk

of generating airborne powder

or aerosols.[2]

Foot Protection Disposable shoe covers.

Prevents the spread of

contamination outside the work

area.

Procedural Guidance for Handling Nanaomycin C
Adherence to a strict, step-by-step protocol is essential for minimizing risk during the handling

of Nanaomycin C.

Experimental Workflow for Handling Nanaomycin C
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Caption: A step-by-step workflow for the safe handling of Nanaomycin C.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1662403?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designate a Controlled Area: All work with Nanaomycin C should be conducted in a

designated area, such as a chemical fume hood or a biological safety cabinet, to contain any

potential spills or aerosols.

Assemble All Materials: Before starting, gather all necessary equipment and reagents,

including the compound, solvents, and waste containers.

Don Appropriate PPE: Put on all required personal protective equipment as outlined in the

table above. Ensure gloves are inspected for any defects before use.[1]

Weighing: If working with the solid form, handle it in a well-ventilated place and avoid the

formation of dust and aerosols.[1] Use non-sparking tools.[1]

Dissolving: When preparing solutions, add the solvent to the solid slowly to prevent

splashing.

Experimental Use: During the experiment, handle all materials containing Nanaomycin C
with care to avoid spills and contamination.

Decontamination: After the procedure, decontaminate all work surfaces and equipment.

Waste Segregation: All disposable materials that have come into contact with Nanaomycin
C, including gloves, gowns, and pipette tips, should be treated as hazardous waste.

Doffing PPE: Remove PPE in a manner that avoids self-contamination, starting with the most

contaminated items first.

Waste Disposal: Dispose of all hazardous waste in clearly labeled, sealed containers.[1] The

material can be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[1] Do not discharge to sewer systems.[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Response Protocol
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Caption: Immediate actions to take in case of a spill or personal exposure.

Spill:

Evacuate the immediate area and alert others.

Remove all sources of ignition.[1]

Wear appropriate PPE, including respiratory protection, before re-entering the area.

Contain the spill using absorbent materials.

Collect the spilled material and place it in a sealed container for disposal.[1]
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Clean the spill area thoroughly.

First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

soap and plenty of water. Consult a doctor.[1]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662403?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

